Cas no 2034489-79-5 (1-(4-fluoro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-(4-fluoro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 2034489-79-5
• MF: C₁₆H₂₁FN₄O₄S₂
• MW: 416.4907
• CID: 5353111
• Update Time: 2025-05-23

1-(4-fluoro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-2-methylphenyl)sulfonyl-4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepane
• 1-((4-fluoro-2-methylphenyl)sulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane
• 1-(4-fluoro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• Inchi： 1S/C16H21FN4O4S2/c1-13-10-14(17)4-5-16(13)27(24,25)21-7-3-6-20(8-9-21)26(22,23)15-11-18-19(2)12-15/h4-5,10-12H,3,6-9H2,1-2H3
• InChI Key： PKKHJTWKTKIQSC-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])F)(N1C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])S(C1C([H])=NN(C([H])([H])[H])C=1[H])(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 722
• XLogP3: 0.8
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-fluoro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

Comprehensive Overview of 1-(4-fluoro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane (CAS No. 2034489-79-5)

1-(4-fluoro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane (CAS No. 2034489-79-5) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide-based diazepane derivative features a unique combination of a fluorinated benzene ring and a methylpyrazole moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug discovery.

The compound's molecular structure incorporates two distinct sulfonyl groups, which are known to enhance binding affinity and metabolic stability in drug design. The presence of the 4-fluoro-2-methylbenzenesulfonyl group contributes to its lipophilicity, while the 1-methyl-1H-pyrazol-4-ylsulfonyl moiety may influence its selectivity profile. Such structural features are frequently searched in connection with fragment-based drug design and allosteric modulation, reflecting contemporary interests in precision medicine.

Recent literature highlights growing curiosity about sulfonamide-containing compounds like CAS 2034489-79-5, especially regarding their ADME properties (Absorption, Distribution, Metabolism, Excretion). Many researchers query about solubility enhancement strategies for similar structures or their potential as covalent inhibitors—topics frequently discussed in medicinal chemistry forums. The compound's diazepane core also sparks interest due to its conformational flexibility, a hot topic in conformational restriction studies for improved target engagement.

Synthetic approaches to 1-(4-fluoro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane often involve multi-step sulfonylation procedures, with researchers actively investigating green chemistry alternatives to traditional methods. This aligns with the pharmaceutical industry's focus on sustainable synthesis, a subject generating numerous search queries. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques commonly associated with structure elucidation questions in scientific databases.

The structure-activity relationship (SAR) of this compound remains an area of active exploration, particularly how modifications to its fluoromethylarene or heterocyclic sulfone components might affect biological activity. Such investigations resonate with popular search terms like "bioisosteric replacement" and "privileged scaffolds" in drug discovery. While not yet widely commercialized, its structural features make it a valuable research chemical for academic and industrial laboratories focusing on central nervous system targets or inflammatory pathways.

From a computational chemistry perspective, molecular docking studies of CAS 2034489-79-5 frequently appear in discussions about binding pose prediction and virtual screening protocols. The compound's balanced molecular weight (≈427 g/mol) and hydrogen bond acceptors (7) make it relevant to ongoing debates about lead optimization strategies. These characteristics position it as an interesting case study for medicinal chemistry education and drug design principles.

Quality control considerations for 1-(4-fluoro-2-methylbenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane emphasize HPLC purity analysis and residual solvent monitoring, addressing common quality assurance concerns in fine chemical synthesis. The compound's stability under various storage conditions and pH ranges also attracts research attention, corresponding to frequent searches about formulation challenges for sulfonamide derivatives.

In conclusion, CAS 2034489-79-5 represents an intriguing example of modern heterocyclic chemistry with potential applications across multiple therapeutic areas. Its structural complexity and modular design make it a valuable subject for investigations into molecular recognition, pharmacophore modeling, and scaffold hopping—all highly searched concepts in contemporary drug discovery. As research progresses, this compound may yield important insights for developing novel small molecule therapeutics with improved target specificity and pharmacokinetic profiles.